Cas no 32319-83-8 (2-Butenedioic acid,2-(bromomethyl)-, (Z)- (9CI))

• Product Name: 2-Butenedioic acid,2-(bromomethyl)-, (Z)- (9CI)
• CAS No: 32319-83-8
• MF: C₅H₅BrO₄
• MW: 208.994801282883
• CID: 310434
• PubChem ID: 6449799
• Update Time: 2025-04-19

2-Butenedioic acid,2-(bromomethyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-(bromomethyl)-, (Z)- (9CI)
• 2-(bromomethyl)but-2-enedioic acid
• Bromomesaconic acid
• Bromomethylfumaric acid
• SCHEMBL9230973
• bromomethyl fumaric acid
• VHZXZXQRRWODBC-HNQUOIGGSA-N
• 32319-83-8
• 2-Butenedioic acid, 2-(bromomethyl)-, (Z)-

• Inchi： 1S/C5H5BrO4/c6-2-3(5(9)10)1-4(7)8/h1H,2H2,(H,7,8)(H,9,10)/b3-1+
• InChI Key： VHZXZXQRRWODBC-HNQUOIGGSA-N
• SMILES： BrC/C(/C(=O)O)=C\C(=O)O

Computed Properties

• Exact Mass: 207.93705
• Monoisotopic Mass: 207.937121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.1

Experimental Properties

• Density: 1.954
• Boiling Point: 393.9°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.587
• PSA: 74.6